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Compound of Interest

Compound Name: Triphenylantimony

Cat. No.: B1630391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental molecular
characteristics of triphenylstibine, an organoantimony compound of significant interest in
various scientific domains. This document details its chemical formula and molecular weight,
outlines experimental protocols for their determination, and illustrates a key synthetic
relationship.

Core Molecular Data

Triphenylstibine, also known as triphenylantimony, is a colorless solid at room temperature.
[1] Its fundamental molecular properties are summarized in the table below.

Property Value References
Chemical Formula CisH1s5Sb [L1121[31[4115]
Molecular Weight 353.07 g/mol [1][2][6]

CAS Number 603-36-1 [11031[7]
IUPAC Name Triphenylstibane [1]8]

Experimental Determination of Molecular Weight
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The accurate determination of triphenylstibine's molecular weight is crucial for its
characterization and use in quantitative research. Mass spectrometry is the most common and
precise method for this purpose.

Protocol: Molecular Weight Determination by Mass
Spectrometry

Objective: To determine the molecular weight of a triphenylstibine sample.

Materials:

Triphenylstibine sample

High-resolution mass spectrometer (e.g., Orbitrap, TOF)

Suitable solvent (e.g., methanol, acetonitrile)

Volumetric flasks and pipettes

Syringe filters (0.22 um)
Procedure:
e Sample Preparation:
o Accurately weigh approximately 1 mg of the triphenylstibine sample.
o Dissolve the sample in a suitable solvent to a final concentration of 1 pg/mL.
o Ensure the sample is fully dissolved. Gentle vortexing may be applied.
o Filter the sample solution using a 0.22 um syringe filter to remove any particulate matter.
e Instrument Setup:

o Calibrate the mass spectrometer according to the manufacturer's instructions to ensure
high mass accuracy.
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o Set the ionization source. Electrospray ionization (ESI) is a common choice for
organometallic compounds.

o Optimize the ionization source parameters (e.g., capillary voltage, cone voltage,
desolvation gas flow, and temperature) to achieve a stable signal for the analyte.

o Data Acquisition:
o Inject the prepared sample solution into the mass spectrometer.

o Acquire the mass spectrum in the positive ion mode over an appropriate mass-to-charge
(m/z) range. The expected m/z for the protonated molecule [M+H]* would be
approximately 354.07.

o Acquire data for a sufficient duration to obtain a high-quality spectrum with a good signal-
to-noise ratio.

o Data Analysis:

[e]

Process the acquired raw data using the instrument's software.

o

Identify the peak corresponding to the molecular ion of triphenylstibine. In ESI, this will
likely be the protonated molecule [C1sH15Sb+H]*.

o

Determine the accurate mass of this peak.

[¢]

The molecular weight is calculated by subtracting the mass of the adduct ion (e.g., a
proton) from the measured accurate mass.

Synthetic Pathway of Triphenyistibine

Triphenylstibine is commonly synthesized via the Grignard reaction. This workflow illustrates
the key steps in its preparation from bromobenzene.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Diethyl ether

Bromobenzene

Phenylmagnesium
bromide
(Grignard Reagent)

Magnesium
_ Reaction yields _ | Magnesium
chloride bromide

Triphenylstibine

Antimony
trichloride

Click to download full resolution via product page

Synthesis of Triphenylstibine via Grignard Reaction

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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